Cas no 1449369-00-9 (2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid)
1449369-00-9 structure
Product Name:2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid
CAS No:1449369-00-9
MF:C4H4BrN3O2
MW:205.997459411621
MDL:MFCD28142538
CID:4700706
PubChem ID:86208004
Update Time:2023-11-24
2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-bromo-1H-1,2,4-triazol-1-yl)acetic acid
- 2-(3-Bromo-1H-1,2,4-triazol-1-yl)acetic acid
- TYKYXRSIWMDNCQ-UHFFFAOYSA-N
- STL415416
- BBL035199
- (3-Bromo-1,2,4-triazol-1-yl)acetic acid
- 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid
-
- MDL： MFCD28142538
- Inchi： 1S/C4H4BrN3O2/c5-4-6-2-8(7-4)1-3(9)10/h2H,1H2,(H,9,10)
- InChI Key： TYKYXRSIWMDNCQ-UHFFFAOYSA-N
- SMILES： BrC1N=CN(CC(=O)O)N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 143
- Topological Polar Surface Area: 68
2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB502899-250 mg |
(3-Bromo-1H-1,2,4-triazol-1-yl)acetic acid, 95%; . |
1449369-00-9 | 95% | 250MG |
€159.10 | 2023-04-18 | |
| abcr | AB502899-1 g |
(3-Bromo-1H-1,2,4-triazol-1-yl)acetic acid, 95%; . |
1449369-00-9 | 95% | 1g |
€217.60 | 2023-04-18 | |
| abcr | AB502899-5 g |
(3-Bromo-1H-1,2,4-triazol-1-yl)acetic acid, 95%; . |
1449369-00-9 | 95% | 5g |
€723.20 | 2023-04-18 | |
| abcr | AB502899-10 g |
(3-Bromo-1H-1,2,4-triazol-1-yl)acetic acid, 95%; . |
1449369-00-9 | 95% | 10g |
€825.00 | 2022-07-29 | |
| eNovation Chemicals LLC | Y1087488-1g |
2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid |
1449369-00-9 | 95% | 1g |
$220 | 2022-11-02 | |
| eNovation Chemicals LLC | Y1087488-5g |
2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid |
1449369-00-9 | 95% | 5g |
$680 | 2022-11-02 | |
| abcr | AB502899-250mg |
(3-Bromo-1H-1,2,4-triazol-1-yl)acetic acid, 95%; . |
1449369-00-9 | 95% | 250mg |
€204.20 | 2025-03-19 | |
| abcr | AB502899-1g |
(3-Bromo-1H-1,2,4-triazol-1-yl)acetic acid, 95%; . |
1449369-00-9 | 95% | 1g |
€304.50 | 2025-03-19 | |
| abcr | AB502899-5g |
(3-Bromo-1H-1,2,4-triazol-1-yl)acetic acid, 95%; . |
1449369-00-9 | 95% | 5g |
€1045.70 | 2025-03-19 | |
| eNovation Chemicals LLC | Y1341161-1g |
2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid |
1449369-00-9 | 95% | 1g |
$190 | 2023-09-04 |
2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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